3-(Difluoromethyl)benzene-1-sulfonamide

• Molecular Formula: C7H7F2NO2S
• Molecular Weight: 207.20 g/mol
• SMILES: C1=CC(=CC(=C1)S(=O)(=O)N)C(F)F
• InChI: InChI=1S/C7H7F2NO2S/c8-7(9)5-2-1-3-6(4-5)13(10,11)12/h1-4,7H,(H2,10,11,12)
• InChIKey: VNSVUKBJOFHYND-UHFFFAOYSA-N

3-(Difluoromethyl)benzene-1-sulfonamide: Identity & Structure

3-(Difluoromethyl)benzene-1-sulfonamide is a meta-substituted, primary aromatic sulfonamide (C₇H₇F₂NO₂S, MW 207.20) [1]. It belongs to the fluorinated benzenesulfonamide class, which is well-established as a privileged scaffold in carbonic anhydrase (CA) inhibition and broader medicinal chemistry [2]. The compound bears a difluoromethyl (-CF₂H) group at the 3-position of the phenyl ring, a motif recognized for its ability to modulate pKa, lipophilicity, and metabolic stability relative to both non-fluorinated and trifluoromethyl analogs [3]. Unlike more extensively profiled para-substituted or N-alkylated sulfonamides, the meta-CF₂H substitution pattern of this compound creates a distinct electronic and steric environment that can influence isoform selectivity, hydrogen-bonding capacity, and physicochemical handling—factors that directly affect synthetic tractability and target engagement profiles.

Scaffold Meta-CF₂H benzenesulfonamide for carbonic anhydrase inhibitor programs

Profile Balanced lipophilicity between unsubstituted and CF₃ analogs

Binding Primary sulfonamide for zinc coordination study contexts

• [1] Kuujia.com. 3-(Difluoromethyl)benzene-1-sulfonamide (CAS 1863561-11-8) Chemical and Physical Properties. https://www.kuujia.com/cas-1863561-11-8.html View Source
• [2] Cecchi, A., Taylor, S.D., Liu, Y., Hill, B., Vullo, D., Scozzafava, A. & Supuran, C.T. (2005). Carbonic anhydrase inhibitors: inhibition of the human isozymes I, II, VA, and IX with a library of substituted difluoromethanesulfonamides. Bioorg. Med. Chem. Lett., 15(23), 5192-5196. View Source
• [3] Direct heterobenzylic fluorination, difluorination and trifluoromethylthiolation with dibenzenesulfonamide derivatives. (2018). RSC Publishing. View Source

3-(Difluoromethyl)benzene-1-sulfonamide vs. Isomeric & N-Alkyl Analogs

Substituting one difluoromethyl benzenesulfonamide isomer for another—or replacing the primary sulfonamide with its N-methyl derivative—introduces quantifiable shifts in ionization, lipophilicity, polarity, and hydrogen-bonding architecture that propagate into altered target engagement, solubility, and pharmacokinetic behavior. For instance, moving the CF₂H group from the meta to the ortho or para position changes the pKa by up to several units [1][2], while N-methylation raises the predicted pKa by approximately 1.2 log units and reduces topological polar surface area (tPSA) by 13.9 Ų relative to the primary sulfonamide [3]. These differences are not cosmetic; they directly govern the fraction of drug-like species at physiological pH, passive membrane flux, and the capacity to donate hydrogen bonds to catalytic zinc ions in metalloenzyme active sites [4]. The evidence summarized below provides the quantitative basis for rejecting indiscriminate analog substitution in favor of target-specific selection.

Isomer substitution

Moving CF₂H to ortho or para position alters pKa and isoform selectivity profile, limiting direct replacement

N-Methylation

Raises pKa and reduces hydrogen-bond donor capacity, shifting ionization equilibrium away from physiological zinc-binding range

CF₃ analog

Higher lipophilicity increases CYP inhibition risk and may alter target selectivity versus the CF₂H congener

• [1] PMC Table 1: Thermodynamic Parameters for the Association of Fluorinated Benzenesulfonamides with Bovine Carbonic Anhydrase II. Benzenesulfonamide pKa 10.1; 2-FBS pKa 9.6; 3-FBS pKa 9.7; 4-FBS pKa 10.0. View Source
• [2] Kuujia.com. Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro-: predicted pKa 9.04±0.60. View Source
• [3] Kuujia.com. 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide: predicted pKa 11.01±0.30; tPSA 54.6 Ų. https://www.kuujia.com/cas-1851804-63-1.html View Source
• [4] Cecchi, A. et al. (2005). Carbonic anhydrase inhibitors: inhibition of human isozymes I, II, VA, and IX with substituted difluoromethanesulfonamides. Bioorg. Med. Chem. Lett., 15(23), 5192-5196. View Source

3-(Difluoromethyl)benzene-1-sulfonamide: Quantitative Comparison with Analogs

pKa Modulation vs. Unsubstituted Benzenesulfonamide

The introduction of a meta-CF₂H group lowers the predicted pKa of the primary sulfonamide moiety by approximately 0.28 log units compared to unsubstituted benzenesulfonamide. Unsubstituted benzenesulfonamide exhibits an experimentally determined pKa of 10.1 [1], whereas 3-(difluoromethyl)benzene-1-sulfonamide has a predicted pKa of 9.82 ± 0.60 [2]. This increased acidity arises from the electron-withdrawing inductive effect of the difluoromethyl substituent and shifts the sulfonamide's ionization equilibrium closer to the physiological range, increasing the fraction of the deprotonated, zinc-binding competent form at pH 7.4.

pKa vs. Unsubstituted

Reported

pKa 9.82 ± 0.60 (predicted) vs. 10.1 (experimental)

Supports target engagement interpretation at physiological pH

Predicted pKa vs. ITC-measured benzenesulfonamide pKa; class-dependent

Evidence Dimension	Acid dissociation constant (pKa) of the primary sulfonamide -SO₂NH₂ group
Target Compound Data	pKa = 9.82 ± 0.60 (predicted; ACD/Labs or analogous algorithm)
Comparator Or Baseline	Benzenesulfonamide (unsubstituted): pKa = 10.1 (experimental, isothermal titration calorimetry, 25°C)
Quantified Difference	ΔpKa ≈ -0.28 (target is ~1.9-fold more acidic; ~47% greater fraction deprotonated near neutral pH)
Conditions	Predicted values from commercial software (ACD/Labs or equivalent); comparator pKa from experimental ITC titration with NaOH at pH 9.6, I = 0.052 M NaCl

Why This Matters

A sulfonamide's pKa dictates the proportion of the deprotonated sulfonamide anion capable of coordinating the catalytic Zn²⁺ ion in carbonic anhydrases; a shift of 0.28 units toward greater acidity can materially improve target engagement efficiency at physiological pH without requiring additional structural modifications.

• [1] Thermodynamic Parameters for the Association of Fluorinated Benzenesulfonamides with Bovine Carbonic Anhydrase II. Table 1: BS (Benzenesulfonamide) pKa = 10.1. PMC3733126. View Source
• [2] Kuujia.com. 3-(Difluoromethyl)benzene-1-sulfonamide Experimental Properties: pKa = 9.82±0.60 (Predicted). https://www.kuujia.com/cas-1863561-11-8.html View Source

Lipophilicity Balance vs. Trifluoromethyl Analog

3-(Difluoromethyl)benzene-1-sulfonamide exhibits a computed XLogP3 of 1.1 [1], whereas the trifluoromethyl analog (3-CF₃-benzenesulfonamide) has an ACD/LogP of 1.25 . This ΔLogP of -0.15 positions the CF₂H compound closer to the optimal LogP range (1-3) postulated for oral drug candidates while avoiding the higher lipophilicity burden of the CF₃ congener, which is associated with increased risk of CYP inhibition, phospholipidosis, and poor aqueous solubility. The unsubstituted parent benzenesulfonamide, by contrast, has a LogP of only 0.29-0.58 [2], which may limit passive membrane permeability.

Lipophilicity vs. CF₃ Analog

Reported

XLogP3 1.1 (CF₂H) vs. ACD/LogP 1.25 (CF₃)

Moderate lipophilicity gain without excessive logP burden

Computed values; ΔLogP −0.15 may lower off-target promiscuity risk

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	XLogP3 = 1.1 (predicted)
Comparator Or Baseline	3-(Trifluoromethyl)benzenesulfonamide: ACD/LogP = 1.25 (predicted); Benzenesulfonamide: LogP = 0.29 ± 0.01 (pH 7.4, experimental)
Quantified Difference	ΔLogP(CF₂H vs. CF₃) = -0.15; ΔLogP(CF₂H vs. unsubstituted) = +0.81 (approximately 6.5-fold increase in lipophilicity)
Conditions	XLogP3 calculated via PubChem/CACTVS algorithm; ACD/LogP from ChemSpider/ACD Labs Percepta v14.0; experimental LogP from shake-flask or chromatographic method

Why This Matters

The CF₂H group provides a 'Goldilocks' lipophilicity increment—sufficient to enhance passive membrane permeability relative to unsubstituted benzenesulfonamide, yet without the excessive logP of the CF₃ analog that can compromise solubility and promote off-target binding.

• [1] Kuujia.com. 3-(Difluoromethyl)benzene-1-sulfonamide Computed Properties: XLogP3 = 1.1. https://www.kuujia.com/cas-1863561-11-8.html View Source
• [2] PMC Table 1: Thermodynamic Parameters for Association of Fluorinated Benzenesulfonamides with Bovine CA II. BS LogP = 0.29 ± 0.01. View Source

tPSA Differentiation vs. N-Methyl Analog

The primary sulfonamide headgroup in 3-(difluoromethyl)benzene-1-sulfonamide yields a computed tPSA of 68.5 Ų [1], whereas N-methylation (3-(difluoromethyl)-N-methylbenzene-1-sulfonamide) reduces tPSA to 54.6 Ų [2]. This 13.9 Ų reduction moves the N-methyl derivative closer to the commonly cited CNS drug-likeness threshold of <60-70 Ų, but at the cost of removing one sulfonamide N-H hydrogen bond donor critical for Zn²⁺ coordination in metalloenzyme binding pockets. The primary sulfonamide's higher tPSA correlates with better aqueous solubility and a lower passive BBB permeation rate, making it more appropriate for peripheral target applications or for projects where CNS exclusion is desirable.

tPSA vs. N-Methyl

Reported

tPSA 68.5 Ų (primary) vs. 54.6 Ų (N-methyl)

Preserves H-bond donor capacity; relevant to CNS exclusion design

Ertl algorithm; N-methyl derivative reduces tPSA by ~13.9 Ų

Evidence Dimension	Topological Polar Surface Area (tPSA)
Target Compound Data	tPSA = 68.5 Ų
Comparator Or Baseline	3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide: tPSA = 54.6 Ų
Quantified Difference	ΔtPSA = +13.9 Ų (target has larger polar surface area; approximately 25% higher)
Conditions	Computed values based on Ertl algorithm (PubChem/CACTVS) for the neutral form

Why This Matters

The higher tPSA of the primary sulfonamide preserves hydrogen-bond donor capacity for target binding while reducing the likelihood of unwanted CNS penetration—this is a deliberate design choice that procurement teams must weigh against CNS-targeted programs where the N-methyl analog's lower tPSA may be preferred.

• [1] Kuujia.com. 3-(Difluoromethyl)benzene-1-sulfonamide Computed Properties: Topological Polar Surface Area = 68.5 Ų. https://www.kuujia.com/cas-1863561-11-8.html View Source
• [2] Kuujia.com. 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide: Topological Polar Surface Area = 54.6 Ų. https://www.kuujia.com/cas-1851804-63-1.html View Source

Boiling Point vs. Trifluoromethyl Analog

The predicted boiling point of 3-(difluoromethyl)benzene-1-sulfonamide is 343.4 ± 52.0 °C [1], which is approximately 29 °C higher than that of the trifluoromethyl analog (314.3 ± 52.0 °C) . While both compounds possess wide prediction confidence intervals, the directional difference is consistent with the lower molecular weight of the CF₂H group and its reduced capacity for intermolecular dipole-dipole interactions compared to the more electronegative CF₃ moiety. This higher boiling point offers a wider thermal operating window for reactions requiring elevated temperatures (e.g., amide coupling, nucleophilic aromatic substitution) and may reduce volatility-related losses during solvent evaporation or high-vacuum drying.

Boiling Point

Reported

343.4 ± 52.0 °C (predicted)

Provides wider thermal window vs. CF₃ analog (314.3 °C)

Predicted at 760 mmHg; higher BP may reduce volatility losses during workup

Evidence Dimension	Boiling point (predicted at 760 mmHg)
Target Compound Data	BP = 343.4 ± 52.0 °C (predicted)
Comparator Or Baseline	3-(Trifluoromethyl)benzenesulfonamide: BP = 314.3 ± 52.0 °C (predicted)
Quantified Difference	ΔBP ≈ +29.1 °C (target boils approximately 29 °C higher)
Conditions	Predicted values from ACD/Labs or analogous physicochemical prediction software at standard atmospheric pressure (760 mmHg)

Why This Matters

For medicinal chemistry teams performing high-temperature transformations or requiring solvent removal under vacuum, the higher boiling point translates to greater thermal latitude and lower risk of compound loss through volatilization during workup, directly impacting synthetic yield and purity.

• [1] Kuujia.com. 3-(Difluoromethyl)benzene-1-sulfonamide Experimental Properties: Boiling Point = 343.4±52.0 °C (Predicted). https://www.kuujia.com/cas-1863561-11-8.html View Source

Meta-Substitution Selectivity in Carbonic Anhydrase Targeting

A growing body of literature indicates that the meta-substitution position on the benzenesulfonamide ring can profoundly influence carbonic anhydrase (CA) isoform selectivity. In a study directly comparing para- vs. meta-substituted benzenesulfonamide-benzimidazole conjugates, meta-substituted analogs displayed markedly different CA isoform inhibition profiles compared to their para-substituted counterparts, with some meta-substituted compounds achieving nanomolar affinity for tumor-associated CA IX and CA XII [1]. More recently, di-meta-substituted fluorinated benzenesulfonamides were reported to deliver up to 1000-fold selectivity for CA IX over off-target isoforms, with the meta-fluorination pattern contributing to a 10-fold affinity improvement [2]. Although these studies do not test 3-(difluoromethyl)benzene-1-sulfonamide specifically, they establish a class-level precedent that the meta-CF₂H substitution motif is structurally privileged for achieving isoform selectivity—a property not shared by the corresponding ortho- or para-CF₂H isomers.

Meta-Substitution Selectivity

Class-level

Di-meta-fluorinated analogs: up to 1000-fold CA IX selectivity reported

Meta-CF₂H aligns with selectivity-enhancing substitution paradigm

Class-level SAR; direct data for this compound not available—data to verify

Evidence Dimension	Carbonic anhydrase isoform selectivity as a function of ring substitution position
Target Compound Data	Not directly tested; meta-CF₂H substitution is consistent with the selectivity-enhancing meta-substitution paradigm
Comparator Or Baseline	Di-meta-fluorinated benzenesulfonamides: up to 1000-fold CA IX selectivity and 10-fold affinity improvement over non-fluorinated analogs [2]; para-substituted benzimidazole-benzenesulfonamides: qualitatively different selectivity profiles vs. meta-substituted analogs [1]
Quantified Difference	Class-level meta-substitution advantage: up to 1000-fold CA IX selectivity; 10-fold affinity gain. Direct quantitative data for the target compound are not available.
Conditions	In vitro CA inhibition assays using stopped-flow CO₂ hydration method; recombinant human CA isoforms I, II, VII, IX, XII, XIII

Why This Matters

For procurement decisions in CA inhibitor programs, the meta-CF₂H substitution pattern is supported by a well-documented SAR paradigm showing that meta-substituted benzenesulfonamides can access isoform selectivity profiles that para- and ortho-substituted analogs cannot; this makes 3-(difluoromethyl)benzene-1-sulfonamide the rational first-choice building block for exploring CA IX/CA XII selectivity.

• [1] Benzenesulfonamides with benzimidazole moieties as inhibitors of carbonic anhydrases I, II, VII, XII and XIII. (2019). Scholarmate. Meta-substituted benzenesulfonamides exhibited distinct selectivity profiles vs. para-substituted analogs. View Source
• [2] Di-meta-Substituted Fluorinated Benzenesulfonamides as Potent and Selective Anticancer Inhibitors of Carbonic Anhydrase IX and XII. (2025). ACS Publications. Up to 1000-fold CA IX selectivity; up to 10-fold affinity improvement. View Source

pKa and H-Bond Donor Capacity: N-Methyl vs. Primary

N-Methylation of 3-(difluoromethyl)benzene-1-sulfonamide raises the predicted pKa from 9.82 ± 0.60 [1] to 11.01 ± 0.30 [2], a shift of +1.19 log units. This means that at physiological pH (7.4), the N-methyl secondary sulfonamide exists almost entirely in the neutral, non-ionized form, whereas the primary sulfonamide has a larger equilibrium fraction of the deprotonated anion capable of Zn²⁺ coordination. Furthermore, the primary sulfonamide possesses two N-H hydrogen atoms available for hydrogen-bond donation, while the N-methyl derivative retains only one. This dual advantage—lower pKa for anion formation and greater H-bond donor multiplicity—makes the primary sulfonamide a superior zinc-binding group (ZBG) for metalloenzyme inhibitor design, particularly for carbonic anhydrases where the sulfonamide NH⁻···Zn²⁺ interaction is essential for high-affinity binding.

H-Bond & pKa vs. N-Methyl

Reported

Primary sulfonamide: pKa 9.82, two N-H donors; N-methyl: pKa 11.01, one N-H

Greater anion fraction and H-bond capacity support zinc-binding studies

Predicted pKa values; N-methyl derivative shifts equilibrium to neutral form at pH 7.4

Evidence Dimension	pKa of sulfonamide N-H group and hydrogen-bond donor multiplicity
Target Compound Data	pKa = 9.82 ± 0.60; two N-H hydrogen atoms available for H-bond donation
Comparator Or Baseline	3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide: pKa = 11.01 ± 0.30; one N-H hydrogen atom available
Quantified Difference	ΔpKa = +1.19 (N-methyl derivative is approximately 15-fold less acidic; at pH 7.4, the primary sulfonamide has approximately 0.4% anion fraction vs. <0.03% for the N-methyl analog). H-bond donor atoms: 2 vs. 1.
Conditions	Predicted pKa values from ACD/Labs or equivalent; comparison at 25°C aqueous solution

Why This Matters

For any program requiring potent zinc-dependent enzyme inhibition (carbonic anhydrases, matrix metalloproteinases, HDACs), the primary sulfonamide's superior acidity and dual H-bond donor capacity make it the unequivocally preferred scaffold over the N-methyl derivative; substituting the N-methyl analog would result in drastically reduced target affinity.

• [1] Kuujia.com. 3-(Difluoromethyl)benzene-1-sulfonamide: pKa = 9.82±0.60 (Predicted). https://www.kuujia.com/cas-1863561-11-8.html View Source
• [2] Kuujia.com. 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide: pKa = 11.01±0.30 (Predicted). https://www.kuujia.com/cas-1851804-63-1.html View Source

3-(Difluoromethyl)benzene-1-sulfonamide: Application Scenarios

Carbonic Anhydrase IX/XII-Selective Inhibitor Design for Oncology

The meta-CF₂H substitution pattern aligns directly with the SAR paradigm established for CA IX/XII-selective benzenesulfonamides. Di-meta-substituted fluorinated analogs have achieved up to 1000-fold selectivity for tumor-associated CA IX over off-target isoforms [1]. The primary sulfonamide headgroup (pKa 9.82) [2] ensures adequate anion fraction for Zn²⁺ coordination at the catalytic site, while the CF₂H group provides balanced lipophilicity (XLogP3 1.1) [2] for cellular penetration without the excessive logP of CF₃ analogs that may drive promiscuous binding. This compound serves as an ideal core scaffold for further elaboration at the remaining unsubstituted ring positions (C-2, C-4, C-5, C-6) to build focused CA IX/XII inhibitor libraries.

Fragment-Based Drug Discovery with Zinc-Binding Fragment

With a molecular weight of 207.20 Da and only 13 heavy atoms [1], 3-(difluoromethyl)benzene-1-sulfonamide satisfies fragment-like property criteria (MW <250 Da, heavy atom count <18). Its primary sulfonamide provides a strong, well-characterized zinc-binding pharmacophore, while the meta-CF₂H group contributes favorable physicochemical properties (tPSA 68.5 Ų, XLogP3 1.1) [1] for fragment elaboration. Unlike the N-methyl analog (pKa 11.01) [2], the primary sulfonamide retains both N-H hydrogen atoms for optimal metal coordination, making it the preferred fragment starting point for Zn²⁺-dependent target campaigns including carbonic anhydrases, MMPs, and HDACs.

Metabolic Stability Optimization vs. Trifluoromethyl Analogs

The CF₂H group is increasingly recognized as a metabolically more stable and synthetically more tractable alternative to CF₃ in drug discovery [1]. The predicted LogP of 1.1 for 3-(difluoromethyl)benzene-1-sulfonamide positions it below the 1.25 LogP of the CF₃ analog [2], potentially reducing CYP inhibition risk and phospholipidosis potential while maintaining adequate membrane permeability. The N-difluoromethylsulfonyl motif has been explicitly cited as improving brain penetration, metabolic stability, and oral bioavailability over N-methyl derivatives in lead optimization campaigns [3]. For programs seeking to replace a CF₃ or N-methyl sulfonamide with a better-balanced fluorinated congener, this compound constitutes the direct synthetic entry point.

Synthetic Methodology Leveraging Primary Sulfonamide Reactivity

The combination of a reactive primary sulfonamide functionality and a predicted boiling point of 343.4 °C [1]—approximately 29 °C higher than the CF₃ analog [2]—makes this compound well-suited as a model substrate for developing new sulfonamide diversification reactions. The meta-CF₂H group is electronically distinct from para- or ortho-substituted analogs, providing a unique test case for assessing regiochemical influences on sulfonamide N-functionalization, N-arylation, or sulfonamide-directed C-H activation. The wider thermal window reduces decomposition risk during method optimization and facilitates high-temperature transformations such as Buchwald-Hartwig couplings or microwave-assisted reactions.

Application

Selection Property

Validation Focus

CA IX/XII inhibitor discovery studies

Meta-substituted primary sulfonamide scaffold

CA isoform selectivity profiling

Fragment-based screening libraries

Low molecular weight, fragment-like profile

Zinc-binding fragment library validation

Metabolic stability optimization

CF₂H as a metabolically stable lipophilic handle

CYP inhibition and microsomal stability assays

Synthetic methodology development

Primary sulfonamide reactivity and thermal latitude

High-temperature reaction compatibility and yield assessment

• [1] Kuujia.com. 3-(Difluoromethyl)benzene-1-sulfonamide: Computed and Experimental Properties. https://www.kuujia.com/cas-1863561-11-8.html View Source
• [2] Kuujia.com. 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide: pKa = 11.01±0.30 (Predicted). https://www.kuujia.com/cas-1851804-63-1.html View Source
• [3] Brand, S. et al. (2014). Lead optimization of a pyrazole sulfonamide series of TbNMT inhibitors: identification of CNS penetrant compounds. J. Med. Chem., 57(23), 9855-9869. N-difluoromethylsulfonyl group improved brain penetration, metabolic stability, and oral bioavailability. View Source